Cas no 34849-42-8 (N-cyclohexyl-2,5-dimethyl-3-furamide)
34849-42-8 structure
Product Name:N-cyclohexyl-2,5-dimethyl-3-furamide
CAS No:34849-42-8
MF:C13H19NO2
MW:221.29546380043
CID:1466728
PubChem ID:93178
Update Time:2025-04-20
N-cyclohexyl-2,5-dimethyl-3-furamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-2,5-dimethyl-3-furamide
- Cyclafuramid [ISO]
- Cyclafuramid
- 3-Furancarboxamide, N-cyclohexyl-2,5-dimethyl-
- N-cyclohexyl-2,5-dimethylfuran-3-carboxamide
- NCGC00247657-01
- UNII-HHY5KTH40Z
- Q27279942
- SCHEMBL54925
- AKOS008954185
- BAS-3270F
- Cyclafuramide
- BAS-3270
- DTXSID0041808
- N-Cyclohexyl-2,5-dimethyl-3-furamide #
- MLS001157250
- SMR000714761
- 2,5-dimethylfuran-3-carboxylic cyclohexylamide
- HHY5KTH40Z
- NS00029739
- 34849-42-8
- EINECS 252-249-1
- CHEMBL1708464
- BAS-3271F
- Z54616980
- N-CYCLOHEXYL-2,5-DIMETHYLFURAN-3-CARBONIC ACID AMIDE
-
- Inchi: 1S/C13H19NO2/c1-9-8-12(10(2)16-9)13(15)14-11-6-4-3-5-7-11/h8,11H,3-7H2,1-2H3,(H,14,15)
- InChI Key: OYRIKLVYHTWHCZ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(=C1C)C(NC1CCCCC1)=O
Computed Properties
- Exact Mass: 221.14167
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.24
N-cyclohexyl-2,5-dimethyl-3-furamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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